Cas no 67580-08-9 (Cycloheptanol, 2-(dimethylamino)-, trans-)

Cycloheptanol, 2-(dimethylamino)-, trans- structure
67580-08-9 structure
Product Name:Cycloheptanol, 2-(dimethylamino)-, trans-
CAS No:67580-08-9
MF:C9H19NO
MW:157.253262758255
CID:1724940
PubChem ID:46318231
Update Time:2025-04-21

Cycloheptanol, 2-(dimethylamino)-, trans- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanol, 2-(dimethylamino)-, trans-
    • 67580-08-9
    • SCHEMBL11338394
    • trans-2-(Dimethylamino)cycloheptanol
    • Rel-(1R,2R)-2-(dimethylamino)cycloheptan-1-ol
    • (1R,2R)-2-(dimethylamino)cycloheptan-1-ol
    • AKOS005173339
    • Inchi: 1S/C9H19NO/c1-10(2)8-6-4-3-5-7-9(8)11/h8-9,11H,3-7H2,1-2H3/t8-,9-/m1/s1
    • InChI Key: AWVHQKPVPFXPDJ-RKDXNWHRSA-N
    • SMILES: O[C@@H]1CCCCC[C@H]1N(C)C

Computed Properties

  • Exact Mass: 157.14677
  • Monoisotopic Mass: 157.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
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